Cas no 1260981-88-1 (4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1260981-88-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5820256
• PubChem ID: 53404369
• Update Time: 2025-05-24

4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4521997
• 4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1260981-88-1
• 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H10F3NO2/c1-6(7(8,9)10)3-11-2-4(6)5(12)13/h4,11H,2-3H2,1H3,(H,12,13)
• InChI Key： AKAMISPZMDFNEG-UHFFFAOYSA-N
• SMILES： FC(C1(C)CNCC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1260981-88-1, known as 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The long-chain structure of this molecule, combined with its unique functional groups, makes it a valuable subject for both theoretical and experimental research.

Recent studies have highlighted the potential of 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid in the development of novel therapeutic agents. Its trifluoromethyl group introduces a significant degree of electron-withdrawing character, which can influence the molecule's reactivity and stability. This property is particularly advantageous in designing drugs with improved bioavailability and reduced toxicity. Moreover, the methyl group at the 4-position adds to the molecule's flexibility, enabling it to adopt various conformations that are critical for binding to biological targets.

The synthesis of 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of a suitable pyrrolidine precursor. Researchers have explored various methodologies, including ring-closing metathesis and enamine chemistry, to construct the pyrrolidine ring efficiently. The introduction of the trifluoromethyl group often requires specialized reagents, such as trifluoroacetic anhydride or electrophilic fluorination agents, to ensure high yields and purity.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of more complex molecules. For instance, its carboxylic acid functionality can be readily converted into esters or amides, enabling the construction of bioactive agents with tailored properties. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying stereochemical effects in biological systems.

In terms of pharmacological activity, 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has shown potential as a modulator of ion channels and G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a lead compound for developing treatments for conditions such as epilepsy, pain, and inflammation. Furthermore, its ability to penetrate cellular membranes makes it an attractive candidate for drug delivery systems targeting intracellular pathogens.

From a structural standpoint, the molecule's pyrrolidine ring provides a rigid framework that can be exploited for designing macrocyclic compounds with enhanced binding affinities. Recent research has demonstrated that incorporating this moiety into crown ether-like structures can significantly improve their ability to bind metal ions and organic cations. Such developments underscore the versatility of 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid in both small-molecule drug design and supramolecular chemistry.

In conclusion, 4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of science and medicine.